Cas no 2229010-09-5 (O-2-(dimethyl-1,3-oxazol-2-yl)ethylhydroxylamine)

• Product Name: O-2-(dimethyl-1,3-oxazol-2-yl)ethylhydroxylamine
• CAS No: 2229010-09-5
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 6214190
• PubChem ID: 165438098
• Update Time: 2025-06-13

O-2-(dimethyl-1,3-oxazol-2-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(dimethyl-1,3-oxazol-2-yl)ethylhydroxylamine
• EN300-1754575
• O-[2-(dimethyl-1,3-oxazol-2-yl)ethyl]hydroxylamine
• 2229010-09-5

• Inchi： 1S/C7H12N2O2/c1-5-6(2)11-7(9-5)3-4-10-8/h3-4,8H2,1-2H3
• InChI Key： ZZJAVEPKJHFRIW-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)N=C1CCON

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.3Ų

Additional information on O-2-(dimethyl-1,3-oxazol-2-yl)ethylhydroxylamine

Recent Advances in the Study of O-2-(dimethyl-1,3-oxazol-2-yl)ethylhydroxylamine (CAS: 2229010-09-5) and Its Applications in Chemical Biology and Medicine

O-2-(dimethyl-1,3-oxazol-2-yl)ethylhydroxylamine (CAS: 2229010-09-5) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by its unique oxazole and hydroxylamine functional groups, has been explored for its role in bioorthogonal chemistry, targeted drug delivery, and as a versatile building block in synthetic organic chemistry. Recent studies have highlighted its utility in protein modification, enzyme inhibition, and the development of novel therapeutics.

One of the most promising applications of O-2-(dimethyl-1,3-oxazol-2-yl)ethylhydroxylamine is its use in bioorthogonal chemistry, where it serves as a reactive handle for site-specific protein labeling. A 2023 study published in the Journal of the American Chemical Society demonstrated its efficacy in conjugating with aldehyde-functionalized biomolecules under mild physiological conditions, enabling precise protein modification without disrupting native biological functions. This property is particularly valuable for the development of antibody-drug conjugates (ADCs) and other targeted therapies.

In medicinal chemistry, researchers have leveraged the compound's hydroxylamine moiety to design potent enzyme inhibitors. For instance, a recent study in ACS Medicinal Chemistry Letters reported the synthesis of a series of O-2-(dimethyl-1,3-oxazol-2-yl)ethylhydroxylamine derivatives that exhibited strong inhibitory activity against histone deacetylases (HDACs), a class of enzymes implicated in cancer and neurodegenerative diseases. The study highlighted the compound's ability to chelate zinc ions in the active site of HDACs, thereby blocking their catalytic activity.

Beyond its biological applications, O-2-(dimethyl-1,3-oxazol-2-yl)ethylhydroxylamine has also been employed as a key intermediate in the synthesis of complex heterocyclic compounds. A 2022 publication in Organic Letters detailed its use in a multicomponent reaction to generate highly functionalized oxazole derivatives, which are valuable scaffolds in drug discovery. The study emphasized the compound's reactivity and versatility, which enable the construction of diverse molecular architectures with potential pharmaceutical relevance.

Despite these advancements, challenges remain in optimizing the stability and bioavailability of O-2-(dimethyl-1,3-oxazol-2-yl)ethylhydroxylamine-based compounds. Recent research has focused on improving its pharmacokinetic properties through structural modifications and formulation strategies. For example, a 2023 study in the European Journal of Medicinal Chemistry explored the incorporation of prodrug moieties to enhance the compound's solubility and tissue penetration, addressing limitations observed in earlier preclinical studies.

In conclusion, O-2-(dimethyl-1,3-oxazol-2-yl)ethylhydroxylamine (CAS: 2229010-09-5) represents a versatile and promising tool in chemical biology and medicinal chemistry. Its applications in bioorthogonal chemistry, enzyme inhibition, and synthetic methodology continue to expand, driven by ongoing research and technological innovations. Future studies are expected to further elucidate its mechanistic details and translate its potential into clinically relevant therapeutics.